N-(2,5-dimethoxybenzyl)-1-(3,4-dimethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(2,5-dimethoxyphenyl)methyl]-1-(3,4-dimethylphenyl)-5-pyridin-3-yltriazole-4-carboxamide
• InChI: InChI=1S/C25H25N5O3/c1-16-7-8-20(12-17(16)2)30-24(18-6-5-11-26-14-18)23(28-29-30)25(31)27-15-19-13-21(32-3)9-10-22(19)33-4/h5-14H,15H2,1-4H3,(H,27,31)
• InChI Key: JLBPJOFTMSXMKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(N=N2)C(=O)NCC3=C(C=CC(=C3)OC)OC)C4=CN=CC=C4)C
• Molecular Formula: C25H25N5O3
• Molecular Weight: 443.5 g/mol

Description

N-(2,5-dimethoxybenzyl)-1-(3,4-dimethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C25H25N5O3 and its molecular weight is 443.507. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxybenzyl)-1-(3,4-dimethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxybenzyl)-1-(3,4-dimethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug Discovery and Biological Applications

1,2,3-Triazole derivatives are extensively studied for their wide range of biological activities. The presence of the 1,2,3-triazole moiety in a compound can lead to potential therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer activities. The compound , with its specific substituents, may be investigated for similar biological activities, contributing to the development of new pharmaceutical agents (Kaushik et al., 2019).

Organic Synthesis and Material Science

The triazole core is pivotal in organic synthesis, serving as a scaffold for the construction of complex molecules. The versatility of 1,2,3-triazoles allows for their incorporation into various chemical entities, enhancing the molecular diversity for drug discovery and material science applications. This particular compound, with its diverse functional groups, could be of interest in the synthesis of novel organic materials or as a building block in complex synthetic pathways (Ferreira et al., 2013).

Catalysis and Green Chemistry

Triazole derivatives are also explored in the context of catalysis, potentially facilitating various chemical reactions, including those that adhere to principles of green chemistry. The structural features of compounds like N-(2,5-dimethoxybenzyl)-1-(3,4-dimethylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide might offer unique catalytic properties or enable the development of new catalytic systems that are more efficient and environmentally friendly (Li et al., 2019).

Environmental Applications

The structural adaptability of triazole compounds extends to environmental applications, including the remediation of pollutants. The compound's functional groups might interact with various environmental contaminants, facilitating their breakdown or removal from ecosystems. This highlights the potential of such compounds in addressing environmental challenges and pollution (Husain & Husain, 2007).